N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide

• IUPAC Name: N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H15FN4O2S2/c16-11-5-1-9(2-6-11)7-17-12(21)8-23-15-20-19-14(24-15)18-13(22)10-3-4-10/h1-2,5-6,10H,3-4,7-8H2,(H,17,21)(H,18,19,22)
• InChI Key: UPTRREIFNIJMGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(S2)SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C15H15FN4O2S2
• Molecular Weight: 366.4 g/mol

Description

N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide is a useful research compound. Its molecular formula is C15H15FN4O2S2 and its molecular weight is 366.43. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition and Potential Antitumor Applications

Research has highlighted the compound's role as an inhibitor of carbonic anhydrase (CA), specifically CA IX, which is a tumor-associated isozyme. The inhibition profile suggests potent inhibitory action, with implications for designing CA IX-selective inhibitors that could serve as antitumor agents. This insight into the compound's interaction with CA IX opens avenues for novel antitumor therapies, emphasizing its potential in cancer research (Ilies et al., 2003).

Herbicidal Activity

The synthesis and structure-activity relationships of compounds including thiadiazolyl oxamides have been explored for their herbicidal activities. The research into these compounds, which share structural motifs with N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide, underscores their utility in developing new herbicides. These studies provide valuable leads for enhancing herbicidal efficacy and specificity (Ren et al., 2000).

Fluorescence Spectroscopy and Molecular Analysis

Investigations into the fluorescence properties of related 1,3,4-thiadiazole derivatives have shown unique effects induced by molecular aggregation. These studies are significant for understanding the molecular structure and behavior in various environments, contributing to the broader field of chemical analysis and material science (Matwijczuk et al., 2017).

Antiproliferative Activities

Research into pyrazole-sulfonamide derivatives, including structural analogs, has revealed promising antiproliferative activities against certain cell lines. This line of investigation supports the compound's relevance in developing new anticancer strategies, highlighting its potential efficacy in combating cancer through targeted molecular mechanisms (Mert et al., 2014).